Cas no 1261942-53-3 (2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol)

• Product Name: 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol
• CAS No: 1261942-53-3
• MF: C₁₆H₁₂FNO₃
• MW: 285.269787788391
• MDL: MFCD18314532
• CID: 2621711
• PubChem ID: 53220206
• Update Time: 2025-05-21

2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol Chemical and Physical Properties

Names and Identifiers

• Ethyl 4'-cyano-3-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate
• 2-CYANO-5-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]PHENOL
• MFCD18314532
• DTXSID70684977
• 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%
• 1261942-53-3
• 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol

• MDL： MFCD18314532
• Inchi： 1S/C16H12FNO3/c1-2-21-16(20)13-6-5-10(7-14(13)17)11-3-4-12(9-18)15(19)8-11/h3-8,19H,2H2,1H3
• InChI Key： BXHUFETXUPTQOH-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=CC(C#N)=C(C=1)O

Computed Properties

• Exact Mass: 285.08012141Da
• Monoisotopic Mass: 285.08012141Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 70.3Ų

Additional information on 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol

2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol (CAS No. 1261942-53-3)

The compound 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, with the CAS registry number 1261942-53-3, is a structurally complex organic molecule that has garnered attention in various fields of chemical research. This compound is characterized by its unique combination of functional groups, including a cyano group, an ethoxycarbonyl group, and a fluorophenyl moiety. These features make it a versatile molecule with potential applications in pharmaceuticals, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of fluorinated aromatic compounds like 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol in medicinal chemistry. The presence of the fluorine atom at the 3-position of the phenyl ring introduces electronic effects that can enhance the molecule's bioactivity. For instance, researchers have explored its potential as a lead compound in the development of new antiviral agents. The cyano group, known for its electron-withdrawing properties, further modulates the molecule's reactivity and selectivity.

The ethoxycarbonyl group attached to the phenyl ring adds another layer of functionality to this compound. This group is often used as a protecting or activating moiety in organic synthesis. In the context of 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, it may facilitate further chemical transformations, such as esterification or amidation reactions. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to construct such complex molecules with high enantiomeric purity.

From an environmental perspective, understanding the fate and transport of compounds like 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol is crucial for assessing their potential impact on ecosystems. Studies have shown that such molecules can undergo various degradation pathways under environmental conditions, including hydrolysis and microbial degradation. These findings are essential for designing sustainable chemical processes and minimizing ecological risks.

In conclusion, 2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol (CAS No. 1261942-53-3) represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers exploring new frontiers in organic synthesis and drug discovery. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing modern chemistry.